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Compound of Interest

Compound Name: SB 239063

Cat. No.: B1680818

Essential Safety and Handling Guide for SB 239063

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of SB 239063, a
potent and selective p38 MAPK inhibitor. The following procedures are designed to ensure a
safe laboratory environment and proper management of this chemical compound.

Chemical and Physical Properties

SB 239063 is a white to off-white solid. A summary of its key chemical and physical properties
is presented below.
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Property Value

) trans-4-[4-(4-Fluorophenyl)-5-(2-methoxy-4-
Chemical Name o o
pyrimidinyl)-1H-imidazol-1-yl]cyclohexanol

Molecular Formula C20H21FN4O2
Molecular Weight 368.41 g/mol
CAS Number 193551-21-2
Purity >98% (HPLC)

Soluble in DMSO (to 10 mM with gentle

Solubility ing)
warming

Storage Desiccate at +4°C

Hazard Identification and Personal Protective Equipment
(PPE)

As with any research chemical, the full toxicological properties of SB 239063 may not be fully
known. Therefore, it is essential to handle it with care and use appropriate personal protective
equipment (PPE). The following PPE is mandatory when handling SB 239063 in solid form or
in solution.
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] . Specifications and Best
PPE Category Required Equipment o——
ractices

Must meet ANSI Z87.1
Safety glasses with side standards. A face shield should
Eye and Face Protection shields or chemical splash be worn in addition to goggles
goggles when there is a risk of

splashing.

Nitrile gloves are a suitable
choice for incidental contact.
For prolonged contact or when
handling concentrated
solutions, consider double-

Hand Protection Chemical-resistant gloves gloving or using gloves with a
higher level of chemical
resistance. Always inspect
gloves for tears or holes before
use and change them

frequently.

A standard cotton or
polyester/cotton blend lab coat

Body Protection Laboratory coat is sufficient for general use.
Ensure the coat is fully

buttoned.

If handling large quantities,
generating aerosols, or if the
ventilation is inadequate, a
) NIOSH-approved respirator
Not generally required for ) ) ]
) ) o with an appropriate cartridge
Respiratory Protection small quantities in a well- )
] for organic vapors and
ventilated area. )
particulates should be used. A
risk assessment should be
conducted to determine the

need for respiratory protection.
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Note: For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by
the supplier. SDS for SB 239063 can be obtained from suppliers such as Tocris Bioscience and
Cayman Chemical.[1][2]

Operational Plan for Safe Handling

A systematic approach to handling SB 239063 is crucial for minimizing exposure and ensuring
safety.

3.1. Engineering Controls:

o Ventilation: All handling of SB 239063, especially the solid form and concentrated solutions,
should be performed in a certified chemical fume hood.

o Eyewash Station and Safety Shower: Ensure that a properly functioning eyewash station and
safety shower are readily accessible in the immediate work area.

3.2. Procedural Steps for Handling:

e Preparation:

o

Before starting any work, review the Safety Data Sheet (SDS) for SB 239063.

Ensure the work area in the chemical fume hood is clean and uncluttered.

[¢]

[e]

Assemble all necessary equipment and reagents.

[e]

Put on all required PPE as detailed in the table above.

e Weighing Solid SB 239063:

o Perform all weighing operations within a chemical fume hood or a balance enclosure to
prevent inhalation of the powder.

o Use a spatula to handle the solid. Avoid creating dust.
o Clean any spills immediately using appropriate methods (see Section 5).

e Preparing Solutions:
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[e]

Prepare solutions in a chemical fume hood.

o

Add the solvent (e.g., DMSO) slowly to the solid SB 239063 to avoid splashing.

[¢]

If gentle warming is required for dissolution, use a controlled heating source such as a
water bath. Avoid open flames.

[¢]

Cap the vial or flask securely.

e Use in Experiments:

o When transferring solutions, use appropriate tools such as calibrated pipettes to minimize
the risk of spills.

o Keep containers with SB 239063 closed when not in use.
e Post-Handling:
o Decontaminate all surfaces and equipment that have come into contact with SB 239063.

o Remove PPE in the correct order to avoid self-contamination (e.g., gloves first, then lab
coat, then eye protection).

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of SB 239063 and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

e Chemical Waste:

o All unused solid SB 239063 and solutions should be disposed of as hazardous chemical

waste.

o Collect waste in a clearly labeled, sealed, and appropriate waste container. Do not mix
with incompatible waste streams.

o Contaminated Materials:
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o All disposable items that have come into contact with SB 239063 (e.g., gloves, pipette
tips, paper towels) should be placed in a designated hazardous waste bag or container.

» Disposal Procedures:

o Follow your institution's specific guidelines for hazardous waste disposal. Contact your
institution's Environmental Health and Safety (EHS) department for detailed procedures.

Emergency Procedures
5.1. Spills:

o Small Spills (in a chemical fume hood):
o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).

o Carefully collect the absorbent material and any contaminated debris into a sealed,
labeled hazardous waste container.

o Decontaminate the spill area with an appropriate solvent (e.g., ethanol), followed by soap
and water.

o Large Spills (or spills outside a fume hood):

Evacuate the immediate area.

[¢]

[¢]

Alert your supervisor and your institution's EHS department immediately.

[e]

Prevent others from entering the area.

o

Follow the instructions of the emergency response team.

5.2. Personal Exposure:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, holding the eyelids open. Seek immediate medical attention.
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o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for safely handling SB 239063, from
preparation to disposal, emphasizing the critical safety checkpoints.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of SB 239063.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1680818?utm_src=pdf-custom-synthesis
https://documents.tocris.com/pdfs/tocris_msds/1069_sds.pdf?1631020440
https://www.caymanchem.com/product/19142/sb-239063
https://www.benchchem.com/product/b1680818#personal-protective-equipment-for-handling-sb-239063
https://www.benchchem.com/product/b1680818#personal-protective-equipment-for-handling-sb-239063
https://www.benchchem.com/product/b1680818#personal-protective-equipment-for-handling-sb-239063
https://www.benchchem.com/product/b1680818#personal-protective-equipment-for-handling-sb-239063
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1680818?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

